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Compound of Interest

Compound Name: N-Phenethylnoroxymorphone

Cat. No.: B15621008

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the acquisition and application of N-
Phenethylnoroxymorphone analytical reference standards. It includes detailed information on
suppliers, analytical methodologies, and in vitro pharmacological profiling. The protocols and
data presented are intended to support research and drug development activities involving this
potent synthetic opioid.

Acquisition of N-Phenethylnoroxymorphone
Reference Standard

N-Phenethylnoroxymorphone as a certified reference material is crucial for accurate
analytical testing and research. Several reputable suppliers provide this compound, ensuring
high purity and quality for scientific use.

Table 1: Suppliers of N-Phenethylnoroxymorphone Reference Standard
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Product CAS Molecular

Supplier Purity Formulation
Name Number Formula
N-
Cayman .
) Phenethylnor  4778-94-3 C24H25NOa >98% A neat solid
Chemical
oxymorphone
N-
MedchemExp )
Phenethylnor  4778-94-3 C24H25NOa4 >98% Solid
ress
oxymorphone
. N-
OmniCompou » -
q Phenethylnor  4778-94-3 C24H25NO4 Not specified Not specified
n
oxymorphone

Note: Availability and specifications are subject to change. Please refer to the suppliers’
websites for the most current information.

Analytical Characterization

Accurate identification and quantification of N-Phenethylnoroxymorphone are essential for
research and forensic applications. Gas Chromatography-Mass Spectrometry (GC-MS) and
Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS) are
powerful techniques for its analysis.[1]

Physicochemical Properties

A summary of the key physicochemical properties of N-Phenethylnoroxymorphone is
provided below.

Table 2: Physicochemical Data for N-Phenethylnoroxymorphone[1][2]
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Property Value

(4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-(2-
Formal Name phenylethyl)-2,4,5,6,7a,13-hexahydro-1H-4,12-

methanobenzofuro[3,2-elisoquinolin-7-one

CAS Number 4778-94-3

Molecular Formula C24H25NO4

Molecular Weight 391.5 g/mol

Exact Mass [M+H]* 392.1856

Appearance White powder

Solubility Soluble in Acetonitrile, DMSO, Methanol

Experimental Protocol: LC-QTOF-MS Analysis

This protocol outlines a general procedure for the analysis of N-Phenethylnoroxymorphone
using LC-QTOF-MS, based on methodologies reported for novel synthetic opioids.[1]

Objective: To identify and characterize N-Phenethylnoroxymorphone in a sample.

Materials:

N-Phenethylnoroxymorphone reference standard

LC-QTOF-MS system (e.g., Sciex 5600+)

Appropriate LC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile, water with formic acid)

Sample vials
Procedure:

o Standard Preparation: Prepare a stock solution of N-Phenethylnoroxymorphone reference
standard in a suitable solvent (e.g., methanol or mobile phase). Prepare a series of working
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standards by serial dilution.

o Sample Preparation: Dilute the sample containing or suspected to contain N-
Phenethylnoroxymorphone in the mobile phase.[1]

e LC-QTOF-MS System Setup:

o LC Method:
» Column: Select a suitable reversed-phase column.
= Mobile Phase A: Water with 0.1% formic acid.
» Mobile Phase B: Acetonitrile with 0.1% formic acid.
» Gradient: Develop a suitable gradient to achieve good separation.
» Flow Rate: Set a typical flow rate (e.g., 0.3-0.5 mL/min).
» |njection Volume: 1-5 L.

o MS Method:
» |onization Mode: Electrospray lonization (ESI), positive mode.

» Acquisition Mode: TOF-MS for precursor ion mass spectrum and TOF-MS/MS for
product ion mass spectrum.

» Collision Energy: Optimize for fragmentation of the precursor ion.

o Data Acquisition: Inject the prepared standards and samples. Acquire both full scan MS and
product ion scan (MS/MS) data.

o Data Analysis:

o Confirm the presence of N-Phenethylnoroxymorphone by comparing the retention time
and the exact mass of the precursor ion ([M+H]*) with the certified reference standard.[1]
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o Further confirm the identity by comparing the product ion mass spectrum with that of the
reference standard.

Workflow for LC-QTOF-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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